Cas no 503469-94-1 (4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid)

• Product Name: 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid
• CAS No: 503469-94-1
• MF: C₂₁H₁₇NO₄S
• MW: 379.42898440361
• CID: 5361674
• Update Time: 2025-06-13

4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid
• Z3858463279
• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-2-carboxylic acid

• Inchi： 1S/C21H17NO4S/c23-20(24)19-9-13(12-27-19)10-22-21(25)26-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,12,18H,10-11H2,(H,22,25)(H,23,24)
• InChI Key： CACQZUGDQBSQTA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• XLogP3: 4.1
• Topological Polar Surface Area: 104

Additional information on 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid

Research Briefing on 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid (CAS: 503469-94-1)

The compound 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid (CAS: 503469-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected thiophene derivative serves as a critical building block in peptide synthesis and drug development, particularly in the design of novel bioactive molecules. Its unique structural features, including the thiophene ring and Fmoc-protected amine, make it a versatile intermediate for the construction of complex molecular architectures.

Recent studies have explored the applications of this compound in solid-phase peptide synthesis (SPPS), where it functions as a key component for introducing thiophene-based modifications into peptide backbones. The thiophene moiety offers enhanced stability and unique electronic properties compared to traditional phenyl groups, potentially improving the pharmacokinetic profiles of resulting peptide therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating thrombin inhibitors with improved selectivity profiles.

In the context of small molecule drug discovery, researchers have utilized 503469-94-1 as a precursor for developing kinase inhibitors. The carboxylic acid functionality allows for straightforward conjugation to various pharmacophores, while the Fmoc group provides orthogonal protection during multi-step syntheses. A recent patent application (WO2023051234) describes its incorporation into novel JAK-STAT pathway inhibitors showing promise for inflammatory diseases.

Analytical characterization of this compound has advanced significantly, with new HPLC methods achieving >99.5% purity for pharmaceutical applications. Stability studies under various conditions (pH, temperature) have been conducted to optimize storage and handling protocols. The compound's fluorescence properties, deriving from the Fmoc group, have also been exploited for developing novel analytical probes in cellular imaging studies.

From a synthetic chemistry perspective, recent optimizations of the preparation route have improved yields from 68% to 85% while reducing hazardous byproducts. Green chemistry approaches using water as co-solvent have been successfully implemented, as reported in a 2024 ACS Sustainable Chemistry & Engineering publication. These advancements have made the compound more accessible for large-scale pharmaceutical applications.

Looking forward, researchers are exploring the compound's potential in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its dual functionality (amine and carboxyl groups) makes it particularly valuable for these applications. Ongoing clinical trials of several drug candidates incorporating this scaffold are expected to report preliminary results in 2025, which may further validate its therapeutic potential.